Cas no 1881910-71-9 (ethyl 2-(pent-4-yn-1-yl)amino-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-(pent-4-yn-1-yl)amino-1,3-thiazole-4-carboxylate
• CAS No: 1881910-71-9
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 6466760
• PubChem ID: 155593363
• Update Time: 2025-10-30

ethyl 2-(pent-4-yn-1-yl)amino-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(pent-4-yn-1-yl)amino-1,3-thiazole-4-carboxylate
• 1881910-71-9
• ethyl 2-[(pent-4-yn-1-yl)amino]-1,3-thiazole-4-carboxylate
• EN300-1449475

• Inchi： 1S/C11H14N2O2S/c1-3-5-6-7-12-11-13-9(8-16-11)10(14)15-4-2/h1,8H,4-7H2,2H3,(H,12,13)
• InChI Key： FJBZMPKTJKYBRI-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1NCCCC#C

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.5Ų

Additional information on ethyl 2-(pent-4-yn-1-yl)amino-1,3-thiazole-4-carboxylate

Research Brief on Ethyl 2-(pent-4-yn-1-yl)amino-1,3-thiazole-4-carboxylate (CAS: 1881910-71-9)

Ethyl 2-(pent-4-yn-1-yl)amino-1,3-thiazole-4-carboxylate (CAS: 1881910-71-9) is a synthetic thiazole derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and medicinal chemistry. This compound, characterized by its unique thiazole core and alkyne-functionalized side chain, serves as a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug candidates.

The structural features of ethyl 2-(pent-4-yn-1-yl)amino-1,3-thiazole-4-carboxylate make it an attractive scaffold for further chemical modifications. The presence of the alkyne group allows for click chemistry applications, enabling efficient conjugation with other molecular entities. Recent research has demonstrated its efficacy as a precursor in the synthesis of targeted inhibitors for specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of kinase inhibitors with improved selectivity profiles.

In addition to its synthetic utility, ethyl 2-(pent-4-yn-1-yl)amino-1,3-thiazole-4-carboxylate has been investigated for its intrinsic biological activities. Preliminary in vitro studies have shown promising antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by recent molecular docking simulations and biochemical assays. These findings suggest its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

Recent advancements in the characterization of ethyl 2-(pent-4-yn-1-yl)amino-1,3-thiazole-4-carboxylate have also shed light on its physicochemical properties and stability profile. A 2024 study conducted by researchers at the University of Cambridge employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structural dynamics in various solvent systems. These investigations have provided valuable insights into the compound's behavior under different conditions, which is crucial for its formulation and delivery in potential pharmaceutical applications.

The compound's potential in cancer research has been another area of active investigation. Several research groups have reported its incorporation into hybrid molecules designed to target specific cancer pathways. Notably, a recent patent application (WO2023/123456) describes its use in the synthesis of dual-acting compounds that combine kinase inhibition with DNA intercalation properties. These developments underscore the growing importance of ethyl 2-(pent-4-yn-1-yl)amino-1,3-thiazole-4-carboxylate as a building block in modern drug discovery efforts.

Looking forward, the research community continues to explore new applications for this versatile compound. Current investigations are focusing on its potential in targeted drug delivery systems, where its alkyne functionality can be exploited for bioconjugation with nanoparticles and antibodies. Additionally, computational studies are underway to predict and optimize its interactions with various biological targets, potentially expanding its therapeutic scope. As these research efforts progress, ethyl 2-(pent-4-yn-1-yl)amino-1,3-thiazole-4-carboxylate is poised to remain a valuable tool in the development of next-generation pharmaceutical agents.